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Introduction

XY028-140 is a potent and selective bifunctional molecule known as a Proteolysis Targeting
Chimera (PROTAC). It is designed to induce the degradation of Cyclin-Dependent Kinase 4
(CDK4) and Cyclin-Dependent Kinase 6 (CDK6), key regulators of the cell cycle.[1][2][3][4]
XY028-140 functions by simultaneously binding to CDK4/6 and the E3 ubiquitin ligase
Cereblon (CRBN), thereby facilitating the ubiquitination and subsequent proteasomal
degradation of CDK4 and CDKG6.[1] This targeted protein degradation offers a powerful
approach for studying the roles of CDK4/6 and for the development of novel therapeutics,
particularly in oncology.

Western blotting is a fundamental technique to verify the efficacy of XY028-140 by quantifying
the reduction in CDK4 and CDKG6 protein levels in treated cells. These application notes
provide a detailed protocol for utilizing XY028-140 in a Western blot experiment to assess its

degradation capabilities.

Signaling Pathway of XY028-140 Action
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XY028-140 is a heterobifunctional molecule that links a CDK4/6 ligand to a ligand for the E3
ubiquitin ligase Cereblon (CRBN). This ternary complex formation triggers the transfer of
ubiquitin molecules to CDK4 and CDK6, marking them for degradation by the 26S proteasome.
The degradation of CDK4/6 leads to the inhibition of the RB-E2F signaling pathway, which is
critical for cell cycle progression from G1 to S phase.[1]
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Protein Degradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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